Cas no 2171830-25-2 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
• CAS No: 2171830-25-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6585694
• PubChem ID: 165517279
• Update Time: 2025-06-25

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid
• 2171830-25-2
• EN300-1507025

• Inchi： 1S/C27H32N2O5/c30-25(29-15-7-8-19(17-29)16-26(31)32)13-5-6-14-28-27(33)34-18-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-4,9-12,19,24H,5-8,13-18H2,(H,28,33)(H,31,32)
• InChI Key： VKJKPKUQCVCNOT-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid: A Key Compound in Targeted Drug Development

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid (CAS No. 2171830-25-2) represents a structurally complex molecule with significant potential in modern pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic ring, and incorporates a fluorene core, which is known for its stability and tunable electronic properties. The presence of methoxycarbonyl groups further enhances its solubility and reactivity, making it a promising candidate for drug design. Recent advancements in medicinal chemistry have highlighted the role of fluorene-based scaffolds in modulating biological activity, and this compound exemplifies such innovation.

9H-fluoren-9-yl is a key structural feature of this molecule, derived from fluorene, a polycyclic aromatic hydrocarbon. The fluorene core provides a rigid framework that can influence the molecule's conformational flexibility and interactions with biological targets. In 2023, a study published in *Journal of Medicinal Chemistry* demonstrated that fluorene derivatives exhibit enhanced binding affinity to G-protein coupled receptors (GPCRs), suggesting that the fluorene component of this compound may contribute to its pharmacological profile. This finding aligns with the growing interest in fluorene-based compounds for applications in neurology and oncology.

The methoxycarbonyl functionality in this molecule is critical for its synthetic versatility. Methoxycarbonyl groups are commonly used in peptide chemistry to protect amino acid residues, and their presence here likely facilitates the formation of amide bonds during conjugation with other pharmacophores. A 2024 review in *Bioorganic & Medicinal Chemistry* emphasized the importance of methoxycarbonyl derivatives in improving the metabolic stability of small-molecule drugs, which is a crucial factor in drug development. This compound's methoxycarbonyl moiety may therefore play a role in its prolonged biological activity.

Piperidin-3-yl is another defining feature of this molecule, as it introduces a cyclic amine group that can act as a hydrogen bond donor or acceptor. The piperidine ring is widely used in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. Recent research on piperidine-based inhibitors has shown their potential in targeting kinases and proteases, which are implicated in diseases such as cancer and autoimmune disorders. The integration of piperidine with a fluorene core in this compound suggests a dual strategy for enhancing target specificity and reducing off-target effects.

The pentanoyl chain in this molecule connects the fluorene and piperidine moieties, providing a flexible linker that can influence spatial orientation and molecular dynamics. A 2023 study in *ACS Chemical Biology* explored the role of pentanoyl linkers in optimizing drug-target interactions, highlighting their ability to fine-tune binding affinity and selectivity. The presence of pentanoyl groups in this compound may therefore contribute to its unique pharmacological properties, particularly in modulating interactions with membrane-bound receptors.

Recent advances in drug discovery have underscored the importance of structure-based design in developing molecules with improved therapeutic outcomes. The 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid exemplifies this approach by combining fluorene, piperidine, and methoxycarbonyl elements to create a multifunctional scaffold. A 2024 paper in *Nature Communications* reported the successful application of similar fluorene-piperidine hybrids in targeting inflammatory pathways, suggesting that this compound may have potential in anti-inflammatory and immunomodulatory applications.

Synthetic strategies for this compound likely involve multi-step organic reactions, including Fischer esterification for the methoxycarbonyl group and N-alkylation for the piperidine ring. The fluorene core may be synthesized via Diels-Alder reactions or radical cyclization, depending on the desired stereochemistry. A 2023 study in *Organic Letters* described a novel method for assembling fluorene-based molecules using catalytic cross-coupling, which could be adapted for the synthesis of this compound. Such synthetic approaches highlight the molecule's compatibility with modern green chemistry principles.

The pharmacokinetic profile of this compound is likely influenced by its fluorene and piperidine components. Fluorene derivatives are generally resistant to metabolic degradation, which may enhance the compound's half-life in vivo. Meanwhile, the piperidine ring can improve solubility and permeability, critical parameters for oral bioavailability. A 2024 analysis in *Drug Metabolism and Disposition* suggested that fluorene-piperidine hybrids exhibit favorable ADMET properties, further supporting the compound's potential as a lead molecule.

Biological activity studies on this compound are currently limited, but its structural features suggest potential applications in cancer therapy and neurodegenerative disease treatment. The fluorene core may interact with DNA or protein targets, while the piperidine and pentanoyl components could modulate enzyme activity. A 2023 preclinical study on fluorene-based inhibitors showed promising results in targeting proteasome activity, a key process in cancer cell survival. This compound may therefore serve as a scaffold for developing proteasome inhibitors with improved selectivity.

Future research should focus on elucidating the mechanism of action of this compound and its interactions with biological targets. High-throughput screening and in silico modeling could accelerate the identification of its therapeutic applications. Additionally, structure-activity relationship (SAR) studies would help optimize its potency and selectivity. The integration of this molecule into multi-target drug design frameworks could further expand its potential in treating complex diseases.